Cas no 1489915-03-8 (Cyclopentane, 1-(chloromethyl)-1-(2-methylbutyl)-)

• Product Name: Cyclopentane, 1-(chloromethyl)-1-(2-methylbutyl)-
• CAS No: 1489915-03-8
• MF: C₁₁H₂₁Cl
• MW: 188.737442731857
• CID: 5281544
• Update Time: 2025-06-08

Cyclopentane, 1-(chloromethyl)-1-(2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, 1-(chloromethyl)-1-(2-methylbutyl)-
• 1-(Chloromethyl)-1-(2-methylbutyl)cyclopentane

• Inchi： 1S/C11H21Cl/c1-3-10(2)8-11(9-12)6-4-5-7-11/h10H,3-9H2,1-2H3
• InChI Key： NOLKXWKOZBOOQV-UHFFFAOYSA-N
• SMILES： C1(CCl)(CC(C)CC)CCCC1

Additional information on Cyclopentane, 1-(chloromethyl)-1-(2-methylbutyl)-

Chemical Profile of Cyclopentane, 1-(chloromethyl)-1-(2-methylbutyl) and Its Significance in Modern Research

The compound with the CAS number 1489915-03-8, identified as Cyclopentane, 1-(chloromethyl)-1-(2-methylbutyl), represents a fascinating molecule in the realm of organic chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various scientific domains, particularly in the synthesis of complex molecules and as an intermediate in pharmaceutical research. The presence of both a chloromethyl group and a 2-methylbutyl side chain imparts distinct reactivity, making it a valuable candidate for further exploration.

In recent years, the interest in Cyclopentane, 1-(chloromethyl)-1-(2-methylbutyl) has been fueled by its role in the development of novel synthetic pathways. The chloromethyl functionality allows for nucleophilic substitution reactions, which are pivotal in constructing more intricate molecular architectures. This property has been leveraged in the synthesis of polymers, where controlled polymerization techniques can be employed to create materials with tailored properties. Additionally, the 2-methylbutyl group contributes to the compound's overall steric environment, influencing its solubility and reactivity in different solvents.

One of the most compelling aspects of this compound is its utility in pharmaceutical research. The structural motif of Cyclopentane, 1-(chloromethyl)-1-(2-methylbutyl) has been investigated as a potential scaffold for drug candidates. Researchers have explored its derivatives to identify molecules with enhanced biological activity. For instance, modifications at the chloromethyl position have led to compounds with promising antimicrobial properties. These studies highlight the importance of understanding the structural-activity relationships (SAR) when designing new therapeutic agents.

The synthesis of Cyclopentane, 1-(chloromethyl)-1-(2-methylbutyl) involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of a suitable precursor, followed by functionalization at both the chloromethyl and 2-methylbutyl positions. Advanced techniques such as cross-coupling reactions and organometallic chemistry have been employed to achieve high yields and purity. These synthetic strategies not only demonstrate the versatility of modern chemical methods but also underscore the compound's significance as a building block in organic synthesis.

Recent advancements in computational chemistry have further illuminated the potential of Cyclopentane, 1-(chloromethyl)-1-(2-methylbutyl). Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the rational design of drug-like molecules. These simulations have revealed that subtle changes in its structure can significantly alter its binding affinity and selectivity. Such findings are crucial for optimizing lead compounds during drug discovery pipelines.

The environmental impact of synthesizing and utilizing Cyclopentane, 1-(chloromethyl)-1-(2-methylbutyl) is another area of consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are examples of innovative approaches that align with sustainable chemistry principles. By adopting these methods, researchers can ensure that their work contributes positively to both scientific progress and environmental stewardship.

In conclusion, Cyclopentane, 1-(chloromethyl)-1-(2-methylbutyl) (CAS no. 1489915-03-8) stands out as a versatile and intriguing molecule with broad applications across multiple scientific disciplines. Its unique structural features make it an excellent candidate for further research in synthetic chemistry, pharmaceutical development, and materials science. As our understanding of this compound grows, so too will its potential contributions to advancing scientific knowledge and innovation.